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Cat. No.: B10825966 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

reducing temperature measurement noise when using the Measurement Computing MCC-134
thermocouple HAT with a Raspberry Pi.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of temperature measurement error with the MCC-134?

A1: Temperature measurement error with the MCC-134 can originate from several sources.

These include the inherent error of the thermocouple itself, noise from the analog-to-digital

converter (ADC), and errors in the cold junction compensation (CJC).[1][2] Environmental

factors, such as temperature gradients across the MCC-134 board and electrical noise, can

also significantly impact measurement accuracy.

Q2: What is cold junction compensation (CJC) and how does it affect accuracy?

A2: Thermocouples measure the temperature difference between the "hot" junction (the

sensing tip) and the "cold" junction (where the thermocouple connects to the measurement

device). To determine the absolute temperature at the hot junction, the temperature of the cold

junction must be accurately measured. The MCC-134 uses three high-resolution thermistors to

measure the temperature of the terminal blocks where the thermocouples connect.[2][3]

Inaccuracies in the CJC measurement, often caused by rapid temperature changes or thermal

gradients across the board, will directly translate to errors in the final temperature reading.
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Q3: How does the Raspberry Pi's processor load affect temperature measurements?

A3: A high processor load on the Raspberry Pi can significantly increase its operating

temperature. This heat can be transferred to the MCC-134, creating thermal gradients across

the board and affecting the accuracy of the cold junction compensation.[1][2] For instance,

running a program that fully loads all four cores of the Raspberry Pi processor can raise its

temperature by over 20°C compared to running a single-core program.[1][3]

Q4: What are common types of electrical noise that can interfere with thermocouple

measurements?

A4: Several types of electrical noise can degrade the accuracy of thermocouple

measurements, which produce a very small voltage signal. These include:

Static Noise: Caused by capacitive coupling from a voltage source.[4]

Magnetic Noise: Induced by magnetic fields from nearby current-carrying conductors.[4]

Crosstalk: Occurs when signals from adjacent circuits interfere with each other.[4]

Common-Mode Noise: Arises from multiple ground connections in the circuit, leading to

small currents flowing between them.[4]

Troubleshooting Guides
Issue 1: Unstable or Drifting Temperature Readings
This issue is often caused by environmental factors or the Raspberry Pi's operational state.

Troubleshooting Workflow:
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Start: Unstable Readings

Ensure Steady Airflow

Isolate from Heat Sources

Reduce Raspberry Pi CPU Load

Verify Thermocouple Connections

End: Stable Readings
 

Start: Noisy Readings

Use Shielded Thermocouple Wire

Twist Thermocouple Wires

Ensure Single-Point Grounding

Isolate from EMI Sources

End: Clean Signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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